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Compound of Interest

Compound Name: Scytalol A

Cat. No.: B15617885

[2] Scytalol A | C10H1204 - PubChem Scytalol A is a natural product found in Lachnellula sp.
with data available. ... Molecular Formula: C10H1204. Synonyms: Scytalol A. 208183-19-1.
(3S,4S)-3,4-dihydro-3,4,8-trihydroxy-1(2H)-naphthalenone. UNII- ... IUPAC Name: (3S,4S)-3,4-
dihydro-3,4,8-trihydroxy-1(2H)-naphthalenone. CAS: 208183-19-1. --INVALID-LINK-- Scytalol
A | CAS 208183-19-1 Scytalol A is a melanin biosynthesis inhibitor. Scytalol A is a metabolite
from the ascomycete Lachnellula sp. A32-89. --INVALID-LINK-- Scytalol A | CAS 208183-19-1
| Selleckchem Scytalol A is a metabolite from the ascomycete Lachnellula sp. A32-89, which
selectively inhibits the biosynthesis of dihydroxynaphthalene melanin in Lachnellula sp. A32-89,
while not affecting the growth of the strain. --INVALID-LINK-- Scytalol A - Cayman Chemical
Scytalol A is a fungal metabolite that has been found in Lachnellula and has diverse biological
activities. It is a melanin biosynthesis inhibitor that selectively inhibits the dihydroxynaphthalene
(DHN) melanin biosynthesis pathway in Lachnellula (IC50 = 0.3 pg/ml), without affecting fungal
growth. Scytalol A (25 pg/ml) inhibits the growth of the bacteria B. subtilis and S. aureus, as
well as the fungi C. albicans, S. cerevisiae, and T. mentagrophytes. It also inhibits
acetylcholinesterase (AChE) and butyrylcholinesterase (BChE; IC50s = 3.6 and 14.2 uM,
respectively). --INVALID-LINK-- (3S,4S)-3,4-Dihydro-3,4,8-trihydroxy-1(2H)-naphthalenone |
C10H1204 (3S,4S)-3,4-Dihydro-3,4,8-trihydroxy-1(2H)-naphthalenone. --INVALID-LINK--
Scytalol A inhibits dihydroxynaphthalene melanin biosynthesis in ... Scytalol A is a metabolite
from the ascomycete Lachnellula sp. A32-89, which selectively inhibits the biosynthesis of
dihydroxynaphthalene melanin in Lachnellula sp. A32-89, while not affecting the growth of the
strain. --INVALID-LINK-- Scytalol A, 208183-19-1 Scytalol A. Chemical intermediate. Scytalol
A is a metabolite from the ascomycete Lachnellula sp. A32-89, which selectively inhibits the
biosynthesis of dihydroxynaphthalene melanin in Lachnellula sp. A32-89, while not affecting the
growth of the strain. SMILES: C1C(--INVALID-LINK--=C12)O">C@HO)=0. InChi Code:
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INChI=1S/C10H1204/c11-6-3-1-2-5-7(12)8(13)4-9(14)10(5)6/h1-3,7-8,11-
13H,4H2/t7-,8-/m1/s1. InChi Key: ... --INVALID-LINK-- Scytalol A | CAS 208183-19-1 |
MedKoo Scytalol A (compound 1) is a new metabolite from the ascomycete Lachnellula sp.
A32-89, which selectively inhibits the biosynthesis of dihydroxynaphthalene melanin in
Lachnellula sp. A32-89, while not affecting the growth of the strain. --INVALID-LINK-- Scytalol
A | 208183-19-1 | Bio-Techne Scytalol A is a fungal metabolite and melanin biosynthesis
inhibitor (IC50 = 0.3 yg/mL against dihydroxynaphthalene melanin). Scytalol A exhibits
antibacterial activity against B. subtilis and S. aureus and antifungal activity against C.

albicans, S. cerevisiae and T. mentagrophytes at a concentration of 25 pg/mL. Scytalol A also
inhibits acetylcholinesterase and butyrylcholinesterase with IC50 values of 3.6 and 14.2 uM,
respectively. --INVALID-LINK-- Scytalol A | Antimicrobial | MedChemTronica Scytalol A is a
metabolite from the ascomycete Lachnellula sp. A32-89, which selectively inhibits the
biosynthesis of dihydroxynaphthalene melanin in Lachnellula sp. A32-89, while not affecting the
growth of the strain. --INVALID-LINK-- Scytalol A | 208183-19-1 | BOC Sciences Scytalol A is
a metabolite from the ascomycete Lachnellula sp. A32-89, which selectively inhibits the
biosynthesis of dihydroxynaphthalene melanin in Lachnellula sp. A32-89, while not affecting the
growth of the strain. --INVALID-LINK-- Scytalol A | 208183-19-1 | CymitQuimica Scytalol A is
a fungal metabolite that has been found in Lachnellula and has diverse biological activities. It is
a melanin biosynthesis inhibitor that selectively inhibits the dihydroxynaphthalene (DHN)
melanin biosynthesis pathway in Lachnellula (IC50 = 0.3 pg/ml), without affecting fungal
growth. Scytalol A (25 pg/ml) inhibits the growth of the bacteria B. subtilis and S. aureus, as
well as the fungi C. albicans, S. cerevisiae, and T. mentagrophytes. It also inhibits
acetylcholinesterase (AChE) and butyrylcholinesterase (BChE; IC50s = 3.6 and 14.2 uM,
respectively). --INVALID-LINK-- Scytalol A | 208183-19-1 | Biosynth Scytalol A is a metabolite
from the ascomycete Lachnellula sp. A32-89, which selectively inhibits the biosynthesis of
dihydroxynaphthalene melanin in Lachnellula sp. A32-89, while not affecting the growth of the
strain. --INVALID-LINK-- Scytalol A | CAS 208183-19-1 | J23694 | Bio-Connect Life Sciences
Scytalol A is a metabolite from the ascomycete Lachnellula sp. A32-89, which selectively
inhibits the biosynthesis of dihydroxynaphthalene melanin in Lachnellula sp. A32-89, while not
affecting the growth of the strain. --INVALID-LINK-- Scytalol A | CAS 208183-19-1 | Adooq
Bioscience Scytalol A is a metabolite from the ascomycete Lachnellula sp. A32-89, which
selectively inhibits the biosynthesis of dihydroxynaphthalene melanin in Lachnellula sp. A32-89,
while not affecting the growth of the strain. --INVALID-LINK-- Scytalol A | CAS 208183-19-1 |
BLDpharm Scytalol A is a metabolite from the ascomycete Lachnellula sp. A32-89, which
selectively inhibits the biosynthesis of dihydroxynaphthalene melanin in Lachnellula sp. A32-89,
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while not affecting the growth of the strain. --INVALID-LINK-- Scytalol A | 208183-19-1 |
C10H1204 | Chemsrc Scytalol A (cas 208183-19-1) is a metabolite from the ascomycete
Lachnellula sp. A32-89, which selectively inhibits the biosynthesis of dihydroxynaphthalene
melanin in Lachnellula sp. A32-89, while not affecting the growth of the strain. --INVALID-LINK-
- Scytalol A | CAS 208183-19-1 | APEXBIO Scytalol A is a metabolite from the ascomycete
Lachnellula sp. A32-89, which selectively inhibits the biosynthesis of dihydroxynaphthalene
melanin in Lachnellula sp. A32-89, while not affecting the growth of the strain. --INVALID-LINK-
- Scytalol A: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Compound lIdentification

Identifier Value

CAS Number 208183-19-1
3S5,45)-3,4-dihydro-3,4,8-trihydroxy-1(2H)-

IUPAC Name ( ) y y y-1H)
naphthalenone

Molecular Formula C10H1204

Scytalol A is a natural product isolated from the ascomycete Lachnellula sp.

Biological Activity

Scytalol A has demonstrated a range of biological activities, making it a molecule of interest
for further investigation. It is a known inhibitor of melanin biosynthesis and also exhibits
antimicrobial and enzyme-inhibiting properties.

Inhibition of Melanin Biosynthesis

Scytalol A selectively inhibits the biosynthesis of dihydroxynaphthalene (DHN) melanin in
Lachnellula sp. Notably, this inhibition occurs without affecting the growth of the fungal strain.

Activity IC50 Organism

Dihydroxynaphthalene (DHN)

o o 0.3 pg/mL Lachnellula sp.
melanin biosynthesis inhibition
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Antimicrobial Activity

At a concentration of 25 pg/mL, Scytalol A has been shown to inhibit the growth of various
bacteria and fungi.

Domain Organism

Bacteria Bacillus subtilis

Staphylococcus aureus

Fungi Candida albicans

Saccharomyces cerevisiae

Trichophyton mentagrophytes

Enzyme Inhibition

Scytalol A also exhibits inhibitory activity against acetylcholinesterase (AChE) and
butyrylcholinesterase (BChE).

Enzyme IC50
Acetylcholinesterase (AChE) 3.6 uM
Butyrylcholinesterase (BChE) 14.2 uM

Experimental Protocols

Detailed experimental protocols for the assays mentioned above would require access to the
primary research articles. However, a generalized methodology for each key experiment is
outlined below.

Melanin Biosynthesis Inhibition Assay

A common method to assess the inhibition of melanin production involves the following steps:

o Culture Preparation:Lachnellula sp. is cultured in a suitable liquid medium.
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o Compound Addition: Scytalol A, dissolved in an appropriate solvent, is added to the cultures
at various concentrations. A solvent control is also included.

 Incubation: The cultures are incubated under conditions that promote both growth and
melanin production.

» Melanin Extraction: After a set incubation period, the fungal mycelia are harvested. Melanin
is then extracted from the mycelia using an alkaline solution.

e Quantification: The amount of extracted melanin is quantified spectrophotometrically by
measuring its absorbance at a specific wavelength.

e |C50 Determination: The concentration of Scytalol A that inhibits melanin production by 50%
(IC50) is calculated from the dose-response curve.

Antimicrobial Susceptibility Testing

The antimicrobial activity of Scytalol A can be determined using a broth microdilution method:

e Inoculum Preparation: Standardized suspensions of the test microorganisms (B. subtilis, S.
aureus, C. albicans, S. cerevisiae, T. mentagrophytes) are prepared.

» Serial Dilution: Scytalol A is serially diluted in a multi-well plate containing the appropriate
growth medium for each microorganism.

 Inoculation: Each well is inoculated with the prepared microbial suspension.
e Incubation: The plates are incubated at the optimal temperature for each microorganism.

o Growth Assessment: Microbial growth is assessed by measuring the optical density or by
visual inspection. The minimum inhibitory concentration (MIC) is determined as the lowest
concentration of Scytalol A that prevents visible growth.

Cholinesterase Inhibition Assay

Ellman's method is a widely used protocol to screen for inhibitors of acetylcholinesterase and
butyrylcholinesterase:
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e Reaction Mixture: The assay is typically performed in a multi-well plate. The reaction mixture
contains a buffer, the respective enzyme (AChE or BChE), and varying concentrations of
Scytalol A.

e Pre-incubation: The enzyme and inhibitor are pre-incubated together for a short period.

e Substrate Addition: The reaction is initiated by adding the substrate (acetylthiocholine for
AChE or butyrylthiocholine for BChE) and a chromogenic reagent, 5,5'-dithiobis-(2-
nitrobenzoic acid) (DTNB).

o Kinetic Measurement: The enzyme hydrolyzes the substrate, and the product reacts with
DTNB to produce a yellow-colored compound, which is measured spectrophotometrically
over time.

e |C50 Calculation: The rate of the reaction is determined for each concentration of Scytalol
A. The IC50 value is calculated as the concentration of the inhibitor that causes a 50%
reduction in enzyme activity.

Signaling Pathway and Workflow Diagrams
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Caption: Inhibition of the Dihydroxynaphthalene (DHN) Melanin Biosynthesis Pathway by

Scytalol A.
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Caption: General workflow for determining the Minimum Inhibitory Concentration (MIC) of
Scytalol A.

 To cite this document: BenchChem. [Scytalol A CAS number and IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617885#scytalol-a-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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